1-Cyclopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 1-cyclopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C14H19NO2/c1-16-12-7-10-5-6-15-14(9-3-4-9)11(10)8-13(12)17-2/h7-9,14-15H,3-6H2,1-2H3
• InChI Key: YWQQWCDYTYZUCM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(NCCC2=C1)C3CC3)OC
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

“1-Cyclopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline” is a compound that has been studied for its potential use as an inhibitor of HIV-1 reverse transcriptase. It is also referred to as heliamine and is an alkaloid isolated from the Mexican cereoid, Backebergia militaris.

Synthesis Analysis

The compound has been synthesized as part of a series of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline analogues. The synthesis involved the use of infrared spectroscopy, proton nuclear magnetic resonance spectroscopy, and mass spectroscopy. A combination of the Petasis reaction and Pomeranz–Fritsch–Bobbitt cyclization has been used in the synthesis.

Molecular Structure Analysis

The molecular weight of “1-Cyclopropyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline” is 233.31. The InChI code for the compound is 1S/C14H19NO2/c1-16-12-7-10-5-6-15-14 (9-3-4-9)11 (10)8-13 (12)17-2/h7-9,14-15H,3-6H2,1-2H3.

Chemical Reactions Analysis

The compound has been used as a reactant in organic reactions and synthesis. The reaction involves the cyclization of an N-acyl derivative of β-phenylethylamine.

Physical And Chemical Properties Analysis

It is stored at room temperature and has acceptable drugable properties.

Scientific Research Applications

Natural Product Synthesis

1-CP-DOTIQ contributes to the synthesis of natural products:

• Heliamine : Also known as 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride, heliamine is an alkaloid isolated from Mexican cereoid (Backebergia militaris). .

Chiral Building Blocks

Optically pure 1,2,3,4-tetrahydroisoquinoline carboxylic acids derived from 1-CP-DOTIQ serve as essential building blocks:

• These chiral intermediates play a crucial role in the synthesis of natural products and synthetic pharmaceuticals. .

Mechanism of Action

Target of Action

It has been suggested that similar compounds may interact with theHIV-1 reverse transcriptase and P-glycoprotein , which play crucial roles in viral replication and multidrug resistance, respectively.

Mode of Action

It’s suggested that similar compounds inhibit theHIV-1 reverse transcriptase enzyme , preventing the conversion of viral RNA into DNA, thus inhibiting viral replication . In the context of multidrug resistance, these compounds may act as reversal agents against P-glycoprotein-mediated multidrug resistance .

Biochemical Pathways

It can be inferred that the compound may influence theHIV replication pathway by inhibiting the reverse transcriptase enzyme , and the drug efflux pathway by interacting with P-glycoprotein .

Result of Action

Based on its potential targets, it can be inferred that the compound mayinhibit HIV replication and reverse multidrug resistance .

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". It has hazard statements H302, H315, H319, H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, and using personal protective equipment.

Future Directions

The compound has shown moderate to promising HIV-1 RT inhibition activity. The structure–activity relationship (SAR) studies can help in the identification of further leads as well as in the designing of newer potential inhibitors of HIV-1 RT.